
best practices for dissolving and storing
citalopram for research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Citalopram

Cat. No.: B1669093 Get Quote

Citalopram Technical Support Center: Research
Applications
This technical support center provides best practices for dissolving and storing citalopram for

research purposes. Below you will find troubleshooting guides and frequently asked questions

(FAQs) to address specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving citalopram hydrobromide?

A1: The choice of solvent depends on the desired stock solution concentration and the

experimental application. Dimethyl sulfoxide (DMSO) is a common choice for high-

concentration stock solutions.[1] For applications where organic solvents are not suitable,

citalopram hydrobromide can be dissolved directly in aqueous buffers like PBS (pH 7.2),

though at a lower concentration.[1] Ethanol is another viable organic solvent.[1][2]

Q2: I'm observing precipitation when diluting my DMSO stock solution in an aqueous buffer.

What should I do?

A2: Precipitation upon dilution of a DMSO stock in aqueous media is a common issue, often

due to the lower solubility of the compound in the final buffer. To troubleshoot this, you can try

several approaches:
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Increase the volume of the aqueous buffer: A higher final dilution factor can help keep the

citalopram in solution.

Warm the aqueous buffer: Gently warming the buffer before adding the DMSO stock can

increase solubility. However, be mindful of the temperature sensitivity of your experimental

system.

Use sonication: Sonication can help to redissolve precipitated compound.[3]

Prepare a lower concentration stock solution: If precipitation persists, preparing a new, less

concentrated stock solution in DMSO may be necessary.

Q3: How should I store my citalopram hydrobromide powder and stock solutions?

A3: Citalopram hydrobromide as a crystalline solid should be stored at -20°C for long-term

stability, where it can be stable for ≥4 years.[1] Stock solutions in organic solvents like DMSO

should also be stored at -20°C or -80°C.[4] It is recommended to aliquot the stock solution into

smaller volumes to avoid repeated freeze-thaw cycles. Aqueous solutions of citalopram are

not recommended for storage for more than one day.[1]

Q4: Is citalopram light-sensitive?

A4: Yes, citalopram can degrade under photolytic conditions.[5] Therefore, it is recommended

to protect citalopram solutions from light by using amber vials or by covering the container with

aluminum foil.

Q5: What are the signs of citalopram degradation?

A5: Degradation of citalopram can lead to the formation of impurities such as citalopram N-

oxide and citalopram carboxamide.[5] Visually, degradation in solution may not be apparent.

The most reliable way to assess the stability and purity of your citalopram solution is through

analytical methods like High-Performance Liquid Chromatography (HPLC).[6]

Data Presentation
Table 1: Solubility of Citalopram Hydrobromide
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Solvent Approximate Solubility Reference

DMSO 30 mg/mL [1]

Dimethyl Formamide 30 mg/mL [1]

Ethanol 1 mg/mL [1]

PBS (pH 7.2) ~2 mg/mL [1]

Water Sparingly soluble [2]

Table 2: Storage and Stability of Citalopram

Form
Storage
Temperature

Stability Reference

Crystalline Solid -20°C ≥ 4 years [1]

DMSO Stock Solution -20°C Up to 3 months [4]

Aqueous Solution 4°C
Not recommended for

more than 24 hours
[1]

Experimental Protocols
Protocol 1: Preparation of a Citalopram Hydrobromide
Stock Solution in DMSO
Materials:

Citalopram hydrobromide powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)
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Procedure:

Calculate the required mass: Determine the mass of citalopram hydrobromide needed to

achieve the desired stock solution concentration (e.g., 30 mg/mL).

Weigh the compound: Accurately weigh the citalopram hydrobromide powder in a suitable

container.

Add solvent: Add the calculated volume of DMSO to the powder.

Dissolve the compound: Vortex the solution until the powder is completely dissolved. If

necessary, use a sonicator to aid dissolution.[3]

Aliquot and store: Aliquot the stock solution into smaller, single-use volumes in sterile tubes.

Store the aliquots at -20°C.

Protocol 2: Stability Assessment of Citalopram Solution
by HPLC
Objective: To determine the stability of a citalopram solution over time under specific storage

conditions.

Materials:

Citalopram solution to be tested

HPLC system with a UV detector

C18 HPLC column (e.g., Develosil ODS HG-5 RP C18, 5µm, 15cm x 4.6mm i.d.)[6]

Mobile phase: Acetonitrile and phosphate buffer (pH 3.0) in a 20:80 v/v ratio[6]

Reference standard of citalopram

Procedure:

Prepare the mobile phase: Mix acetonitrile and phosphate buffer (pH 3.0) in a 20:80 volume

ratio. Filter and degas the mobile phase before use.
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Set up the HPLC system:

Column: Develosil ODS HG-5 RP C18, 5µm, 15cm x 4.6mm i.d.[6]

Mobile Phase Flow Rate: 1.0 mL/min[6]

Detection Wavelength: 239 nm[6]

Injection Volume: 10 µL

Prepare a standard curve: Prepare a series of dilutions of the citalopram reference standard

in the mobile phase to create a standard curve (e.g., 5 to 20 µg/mL).[6]

Analyze the test sample: At specified time points (e.g., 0, 24, 48 hours), take an aliquot of the

stored citalopram solution, dilute it to a concentration within the range of the standard curve

using the mobile phase, and inject it into the HPLC system.

Data analysis: Compare the peak area of citalopram in the test sample to the standard

curve to determine its concentration. A decrease in concentration over time indicates

degradation. The appearance of new peaks suggests the formation of degradation products.

Mandatory Visualizations
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Experimental Workflow: Citalopram Solution Preparation

Weigh Citalopram HBr Powder

Dissolve in Appropriate Solvent (e.g., DMSO)

Add Solvent

Vortex/Sonicate to Ensure Complete Dissolution

Aliquot into Single-Use Tubes

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing a citalopram stock solution.
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Troubleshooting Guide: Solution Precipitation

Precipitation Observed Upon Dilution?

Increase Final Dilution Volume

Yes

Precipitate Dissolved

NoGently Warm Aqueous Buffer

Sonicate the Final Solution

Precipitation Persists

Prepare a Lower Concentration Stock

Click to download full resolution via product page

Caption: Troubleshooting flowchart for citalopram solution precipitation.

Simplified Signaling Pathway of Citalopram

Citalopram Serotonin Transporter (SERT)Inhibits Serotonin ReuptakeMediates Increased Synaptic SerotoninReduces
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Caption: Citalopram's mechanism of action via SERT inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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